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Compound of Interest

Compound Name:
3-(Furan-2-yl)-2-thioxopropanoic

acid

CAS No.: 4066-13-1

Cat. No.: B15080777

Get Quote

Chemical Identity & Physicochemical Profile
Understanding the molecular behavior of this compound is the prerequisite for successful

solubilization. 3-(Furan-2-yl)-2-thioxopropanoic acid is an

-thioxo carboxylic acid.[1] Its structure features a lipophilic furan ring tethered to a polar,
ionizable headgroup.

CAS Number: 4066-13-1[1]

Molecular Formula:

[1]

Molecular Weight: 186.19 g/mol [1]

Key Functional Groups:

Carboxylic Acid (-COOH): pKa
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3.5–4.[1]5. Ionizes at neutral pH.[1]

-Thioxo Group (C=S): Exists in equilibrium with its enethiol tautomer (C=C-SH).[1] This
group confers susceptibility to oxidation and metal chelation.[1]

Furan Ring: Lipophilic, aromatic, and sensitive to acid-catalyzed ring opening and photo-

oxidation.

Solubility Profile
The compound exhibits "amphiphilic-like" behavior: the furan tail is hydrophobic, while the

thioxo-acid head is polar.[1]
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Solvent Solubility Rating
Estimated Max
Conc.

Application Notes

DMSO Excellent > 50 mM (> 9 mg/mL)

Recommended for

Stock. Aprotic nature

disrupts H-bonding,

stabilizing the thione

form.[1]

Ethanol Good ~ 10–20 mM

Good for evaporation

protocols, but may

promote esterification

upon prolonged

storage.

DMF Excellent > 50 mM

Alternative to DMSO

for specific chemical

syntheses.[1]

Water (pH < 4) Poor < 1 mM

The protonated acid is

insoluble and will

precipitate.[1]

PBS (pH 7.4) Moderate ~ 1–5 mM

Soluble as the

carboxylate salt.[1]

Requires slow

addition to avoid

"shock" precipitation.

Protocol 1: Preparation of High-Concentration Stock
Solution (50 mM)
Objective: Create a stable, precipitate-free stock solution in DMSO for long-term storage.

Materials:

Compound: 3-(Furan-2-yl)-2-thioxopropanoic acid (Solid).[1]

Solvent: Anhydrous DMSO (Spectroscopy grade,
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99.9%).

Vessel: Amber glass vial (to protect the furan ring from light).[1]

Step-by-Step Procedure:

Calculation:

Target Concentration: 50 mM.

Target Volume: 1 mL.

Required Mass:

.[1]

Weighing:

Weigh ~9.3 mg of the solid into an amber glass vial. Record the exact mass (e.g., 9.5 mg).

Correction: Adjust DMSO volume to achieve exactly 50 mM.[1]

.[1]

Solubilization:

Add the calculated volume of Anhydrous DMSO.[1]

Vortex vigorously for 30 seconds.

Sonicate in a water bath at room temperature (20–25°C) for 2–5 minutes. Note: Do not

heat above 40°C to prevent desulfurization.

Visual Inspection: Ensure the solution is clear, yellow/orange, and free of particulates.

Storage:

Overlay with Nitrogen or Argon gas (essential to prevent oxidation of the C=S group).
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Seal tightly with a PTFE-lined cap.[1]

Store at -20°C. Stable for 3–6 months.

Protocol 2: Aqueous Dilution for Biological Assays
Challenge: Diluting a hydrophobic DMSO stock into aqueous buffer often causes "crash-out"

(precipitation).[1] Solution: Use the "Step-Down Dilution" method.[1]

Workflow:

Prepare Intermediate Dilution:

Dilute the 50 mM DMSO stock 1:10 into pure Ethanol or DMSO to create a 5 mM working

solution.[1] This reduces viscosity and mixing time.[1]

Final Dilution into Buffer:

Place the aqueous buffer (e.g., PBS, pH 7.4) on a magnetic stirrer (medium speed).

Slowly add the working solution dropwise into the center of the vortex.

Critical: Ensure the final DMSO concentration is < 1% (v/v) to avoid solvent toxicity in

cells, unless the assay tolerates higher.

pH Check:

The compound is acidic.[1][2][3] If working at high concentrations (> 1 mM), verify that the

buffer pH has not dropped below 6.0, which would trigger precipitation.

Critical Handling & Stability Logic
The following diagram illustrates the decision-making process for solubilization and the

chemical risks associated with this specific compound structure.
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Caption: Workflow for the solubilization of 3-(Furan-2-yl)-2-thioxopropanoic acid, highlighting

critical solvent choices and chemical stability risks.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Precipitate upon water addition "Solvent Shock" or Low pH.[1]

1. Dilute slower with stirring.2.

Check buffer pH; ensure it is >

7.0 to ionize the acid.3.[1] Use

an intermediate dilution step.

Solution turns dark brown Oxidation or Polymerization.[1]

The furan ring or thione group

has degraded.[1] Discard.

Always store under inert gas

(N2/Ar).

Insoluble particles in DMSO Saturation or Impurities.[1]

Sonicate for 5 more minutes at

30°C. If particles persist, filter

through a 0.22 µm PTFE filter

(Note: Verify concentration

after filtering).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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